Cas no 91189-07-0 ((1-benzylpyrrolidin-3-ylmethyl)ethylamine)

(1-benzylpyrrolidin-3-ylmethyl)ethylamine structure
91189-07-0 structure
Product Name:(1-benzylpyrrolidin-3-ylmethyl)ethylamine
CAS No:91189-07-0
MF:C14H22N2
MW:218.337883472443
MDL:MFCD06411058
CID:799362
PubChem ID:5127972
Update Time:2025-04-19

(1-benzylpyrrolidin-3-ylmethyl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinemethanamine,N-ethyl-1-(phenylmethyl)-
    • (1-BENZYL-PYRROLIDIN-3-YLMETHYL)-ETHYL-AMINE
    • N-[(1-benzylpyrrolidin-3-yl)methyl]ethanamine
    • 91189-07-0
    • DTXSID20408589
    • AM101571
    • SCHEMBL3810288
    • CS-0265044
    • Z992356884
    • N-ethyl-1-(phenylmethyl)-3-pyrrolidinemethanamine
    • [(1-benzylpyrrolidin-3-yl)methyl](ethyl)amine
    • AKOS005288000
    • EN300-96155
    • n-((1-benzylpyrrolidin-3-yl)methyl)ethanamine
    • AMRNWWPARHIDHZ-UHFFFAOYSA-N
    • (1-benzylpyrrolidin-3-ylmethyl)ethylamine
    • MDL: MFCD06411058
    • Inchi: 1S/C14H22N2/c1-2-15-10-14-8-9-16(12-14)11-13-6-4-3-5-7-13/h3-7,14-15H,2,8-12H2,1H3
    • InChI Key: AMRNWWPARHIDHZ-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCC(CNCC)C1

Computed Properties

  • Exact Mass: 218.17800
  • Monoisotopic Mass: 218.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.988
  • Boiling Point: 302 ºC
  • Flash Point: 107 ºC
  • Refractive Index: 1.534
  • PSA: 15.27000
  • LogP: 2.44680
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1-benzylpyrrolidin-3-ylmethyl)ethylamine Security Information

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